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Compound of Interest

Compound Name: 5-deoxy-D-ribose

Cat. No.: B15600977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed methodology for determining the molecular weight of

5-deoxy-D-ribose, a crucial parameter for researchers in various fields, including drug

development and synthesis of anticancer compounds.[1]

Chemical Formula and Structure
5-deoxy-D-ribose is a deoxypentose, meaning it is a five-carbon sugar where a hydroxyl group

has been replaced by a hydrogen atom.[2] Specifically, in 5-deoxy-D-ribose, the hydroxyl

group at the 5th carbon position of ribose is substituted with a hydrogen atom.[2] This structural

modification significantly influences its chemical properties and biological functions.

The chemical formula for 5-deoxy-D-ribose is C₅H₁₀O₄.[1][2][3][4][5]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculation for 5-deoxy-D-ribose is based on its chemical formula and the atomic weights

of carbon, hydrogen, and oxygen.

Experimental Protocol: Molecular Weight Calculation

Identify the chemical formula: The empirical formula for 5-deoxy-D-ribose is C₅H₁₀O₄.[1][2]

[3][4][5]
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Determine the atomic weights of the constituent elements:

Carbon (C): ~12.011 amu[6][7][8]

Hydrogen (H): ~1.008 amu[9][10][11]

Oxygen (O): ~15.999 amu[12][13][14]

Calculate the total weight for each element in the molecule:

Total weight of Carbon = 5 atoms × 12.011 amu/atom

Total weight of Hydrogen = 10 atoms × 1.008 amu/atom

Total weight of Oxygen = 4 atoms × 15.999 amu/atom

Sum the weights of all elements:

Molecular Weight = (5 × 12.011) + (10 × 1.008) + (4 × 15.999)

Data Presentation
The following table summarizes the quantitative data used in the determination of the

molecular weight of 5-deoxy-D-ribose.

Element Symbol Atomic Count
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 5 12.011 60.055

Hydrogen H 10 1.008 10.080

Oxygen O 4 15.999 63.996

Total C₅H₁₀O₄ 19 134.131

The calculated molecular weight of 5-deoxy-D-ribose is approximately 134.13 g/mol .[1][2][3]
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Visualization of Molecular Composition
The following diagram illustrates the hierarchical breakdown of 5-deoxy-D-ribose into its

constituent elements and their respective atomic counts.

5-deoxy-D-ribose (C5H10O4)

Carbon (C) Hydrogen (H) Oxygen (O)

5 atoms 10 atoms 4 atoms

Click to download full resolution via product page

Caption: Atomic composition of 5-deoxy-D-ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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